Cas no 1214936-87-4 (3-(5-Bromofuran-2-yl)propanal)

• Product Name: 3-(5-Bromofuran-2-yl)propanal
• CAS No: 1214936-87-4
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 5776629
• PubChem ID: 18977299
• Update Time: 2025-06-12

3-(5-Bromofuran-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1903526
• SCHEMBL8649236
• 1214936-87-4
• 3-(5-bromofuran-2-yl)propanal
• 3-(5-Bromofuran-2-yl)propanal

• Inchi： 1S/C7H7BrO2/c8-7-4-3-6(10-7)2-1-5-9/h3-5H,1-2H2
• InChI Key： POZABHCVXMEQKJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCC=O)O1

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(5-Bromofuran-2-yl)propanal

Comprehensive Overview of 3-(5-Bromofuran-2-yl)propanal (CAS No. 1214936-87-4): Properties, Applications, and Industry Relevance

3-(5-Bromofuran-2-yl)propanal (CAS No. 1214936-87-4) is a specialized organic compound featuring a brominated furan core linked to a propanal moiety. This structure endows it with unique reactivity, making it valuable in synthetic chemistry, pharmaceutical intermediates, and material science. The presence of both furan and aldehyde functional groups allows for diverse transformations, including condensation, cyclization, and cross-coupling reactions, which are pivotal in modern organic synthesis.

In recent years, the demand for brominated heterocycles like 3-(5-Bromofuran-2-yl)propanal has surged due to their role in designing bioactive molecules. Researchers frequently search for "furan-based aldehyde applications" or "CAS 1214936-87-4 synthesis methods," reflecting its relevance in drug discovery and agrochemical development. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura coupling) further enhances its utility in constructing complex architectures.

From an industrial perspective, 3-(5-Bromofuran-2-yl)propanal aligns with the growing focus on sustainable chemistry. Its potential as a building block for biodegradable polymers or green solvents has sparked interest, coinciding with trends like "eco-friendly chemical synthesis" and "renewable feedstock derivatives." Analytical studies highlight its stability under controlled conditions, though precautions for light-sensitive storage are recommended to maintain purity.

The compound’s spectroscopic profiles (NMR, IR, and MS data) are well-documented, aiding in quality control. Laboratories often inquire about "CAS 1214936-87-4 spectral analysis" or "3-(5-Bromofuran-2-yl)propanal suppliers," emphasizing the need for reliable sourcing. Regulatory compliance is straightforward, as it falls outside restricted categories, but adherence to standard safety protocols (e.g., glovebox handling) remains essential.

Future prospects for 3-(5-Bromofuran-2-yl)propanal include explorations in catalysis and electronic materials, where its conjugated system could enhance charge transport properties. As the scientific community prioritizes "high-value fine chemicals," this compound exemplifies innovation at the intersection of molecular design and functional application.